4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide

• Molecular Formula: C19H17N5OS
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 4-methyl-N-[2-methyl-4-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
• InChI: InChI=1S/C19H17N5OS/c1-11-4-6-14(7-5-11)17(25)20-16-9-8-15(10-12(16)2)18-23-24-13(3)21-22-19(24)26-18/h4-10H,1-3H3,(H,20,25)
• InChI Key: CPNSLCZCSDGTAK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)C3=NN4C(=NN=C4S3)C)C

Description

4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is not fully understood. However, it has been suggested that it may act as a modulator of various biological pathways and receptors, including the cannabinoid receptor CB1.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide are not fully understood. However, it has been suggested that it may have anti-inflammatory, analgesic, and antitumor effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in lab experiments is its potential as a building block for the synthesis of new materials. However, one limitation is the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For research on 4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide include further investigation of its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, research on its potential as a building block for the synthesis of new materials should also be continued.

Synthesis Methods

The synthesis of 4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide involves the reaction of 4-methyl-N-(2-methyl-4-nitrophenyl)benzamide with 3-methyl-1,2,4-triazol-5-amine and potassium thiocyanate in the presence of a catalyst. The resulting compound is then purified through column chromatography.

Scientific Research Applications

4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has been investigated for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. In pharmacology, it has been studied for its effects on various biological pathways and receptors, including the cannabinoid receptor CB1. In material science, this compound has been investigated for its potential as a building block for the synthesis of new materials.